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Compound of Interest

Compound Name: Phenazopyridine hydrochloride

Cat. No.: B1679787

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for handling Phenazopyridine hydrochloride, including operational and
disposal plans, to foster a secure laboratory environment.

Chemical and Physical Properties:

Phenazopyridine hydrochloride is a reddish-brown, odorless, slightly bitter, crystalline
powder.[1] It is recognized for its local analgesic effect in the urinary tract.[2]

Personal Protective Equipment (PPE)

When handling Phenazopyridine hydrochloride, especially in solid form where dust may be
generated, a comprehensive PPE strategy is crucial.[3][4] The following table summarizes the
recommended protective equipment.
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. Large Spill or High
PPE Category Standard Handling ]
Exposure Potential

Safety glasses with side- Splash goggles and a face

Eye/Face Protection ) )
shields or goggles.[4] shield.[3][5]

Chemical-resistant gloves and
a lab coat.[3][6] Long-sleeved Full suit, boots, and chemical-

Skin Protection o )
clothing is also recommended. resistant gloves.[3]

[6]

Use in a well-ventilated area.

[4][7] If ventilation is A self-contained breathing
) ) inadequate or dust is apparatus (SCBA) should be
Respiratory Protection o ]
generated, an used to avoid inhalation of the
approved/certified dust product.[3]

respirator is necessary.[3]

Health Hazard Information

Phenazopyridine hydrochloride presents several health hazards that necessitate careful
handling:

o Acute Effects: It is harmful if swallowed.[7][8] It can cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[7][8] Ingestion may lead to nausea, vomiting, and
diarrhea.[4]

o Chronic Effects: It is suspected of causing cancer (classified as a Group 2B carcinogen by
IARC, meaning it is possibly carcinogenic to humans).[3] There may be no safe level of
exposure to a carcinogen, so all contact should be minimized.[5] Prolonged or repeated
exposure may affect the blood, liver, and kidneys.[4]

o Other Effects: This compound can cause a reddish-orange discoloration of urine and feces
and may stain clothing and contact lenses.[1][2] A yellowish discoloration of the skin or sclera
may indicate impaired renal function and requires immediate cessation of use.[1][2]

Handling and Storage Procedures
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Handling:
e Handle in accordance with good industrial hygiene and safety practices.[6]
e Avoid breathing dust, fumes, or mists.[6][7]

e Do not eat, drink, or smoke in areas where the chemical is handled, processed, or stored.[5]

[6]
e Wash hands thoroughly after handling and before breaks.[6]
 All equipment used when handling the product must be grounded.[4]
Storage:
o Store in a cool, well-ventilated, and dry place in tightly closed containers.[3][5]
o Store locked up.[4][7]

e As a potential carcinogen, it should be stored in a separate, locked safety storage cabinet or
room.[3]

Spill and Disposal Plan

Small Spills:

o Evacuate personnel not wearing appropriate PPE from the spill area.[5]

Use appropriate tools to carefully collect the spilled solid material.[3]

Place the collected material into a convenient and sealed waste disposal container.[3][5]

Clean the contaminated surface by spreading water on it.[3]

Dispose of the waste according to local and regional authority requirements.[3]

Large Spills:

o Evacuate the area and report the emergency immediately.[9]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://chemdmart.com/public/assets/images/productDoc/phenazopyridine-hydrochloride-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/phenazopyridine-hydrochloride-msds.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/122160-SDS-EN.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1485.pdf
https://chemdmart.com/public/assets/images/productDoc/phenazopyridine-hydrochloride-msds.pdf
https://chemdmart.com/public/assets/images/productDoc/phenazopyridine-hydrochloride-msds.pdf
https://www.spectrumchemical.com/media/sds/P1059_AGHS.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://nj.gov/health/eoh/rtkweb/documents/fs/1485.pdf
https://www.spectrumchemical.com/media/sds/P1059_AGHS.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/122160-SDS-EN.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://nj.gov/health/eoh/rtkweb/documents/fs/1485.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://nj.gov/health/eoh/rtkweb/documents/fs/1485.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB01438.pdf?1265922749
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00098.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Use a shovel to place the material into a suitable waste disposal container.[3]

» Finish cleaning by spreading water on the contaminated surface and allowing it to be

evacuated through the sanitary system, if permissible by local regulations.[3]

e It may be necessary to contain and dispose of Phenazopyridine hydrochloride as

hazardous waste.[5] Contact your state's Department of Environmental Protection (DEP) or

the regional office of the Environmental Protection Agency (EPA) for specific

recommendations.[5]

Disposal:

» Dispose of contents and containers to an approved waste disposal plant.[4][6][10]

First Aid Measures

Exposure Route

First Aid Protocol

Do not induce vomiting.[3] Rinse mouth with

Ingestion water.[10][11] Seek immediate medical attention
and show the container or label.[3]
Move the person to fresh air and keep them
) comfortable for breathing.[4][10] If not breathing,
Inhalation

give artificial respiration.[4] Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing immediately.[7]
Wash the affected area with plenty of soap and
water.[5][7] If skin irritation persists, seek

medical attention.[4][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[5][11] Remove contact
lenses if present and easy to do.[10] If eye
irritation persists, get medical advice/attention.
[10]
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Experimental Workflow: Handling a
Phenazopyridine Hydrochloride Spill

The following diagram outlines the procedural steps for managing a spill of Phenazopyridine

hydrochloride in a laboratory setting.
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Phenazopyridine Hydrochloride Spill Response Workflow
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Caption: Workflow for responding to a Phenazopyridine hydrochloride spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1679787?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679787#personal-protective-equipment-for-
handling-phenazopyridine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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